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Compound of Interest

Compound Name: p-Anisic acid-d4

Cat. No.: B1381467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety information for p-Anisic acid-
d4 (4-Methoxybenzoic acid-d4). It is intended to furnish researchers, scientists, and drug

development professionals with the critical data and procedural guidance necessary for its safe

handling, storage, and disposal.

Introduction: p-Anisic acid-d4 is the deuterated analogue of p-Anisic acid, a naturally

occurring compound found in anise.[1][2][3] In research and drug development, deuterated

compounds like p-Anisic acid-d4 are valuable as internal standards for quantitative analysis or

as tracers to study metabolic pathways.[1] While comprehensive safety data for the deuterated

form is not extensively documented, the safety profile is considered analogous to that of the

parent compound, p-Anisic acid (CAS No. 100-09-4), due to the negligible toxicological

difference between hydrogen and deuterium isotopes. Therefore, the data presented herein is

based on the Safety Data Sheet (SDS) information for non-deuterated p-Anisic acid.

Physical and Chemical Properties
p-Anisic acid is a white to light cream crystalline solid.[4] It is characterized as being stable

under normal storage conditions. Key quantitative physical and chemical properties are

summarized below.
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Property Value Source(s)

Molecular Formula C₈H₄D₄O₃

Molecular Weight 156.17 g/mol

Appearance
White to off-white/light cream

crystalline powder

Odor
Odorless to slight

characteristic odor

Melting Point 181 - 186 °C (357.8 - 366.8 °F)

Boiling Point 275 - 280 °C (527 - 536 °F)

Flash Point 185 °C (365 °F)

Autoignition Temperature 250 °C (482 °F)

Density 1.385 g/cm³

Solubility in Water
Slightly soluble; 0.3 g/L at

20°C

Solubility in Solvents

Highly soluble in alcohols;

soluble in ether, chloroform,

and ethyl acetate.

pH 3-4 (saturated solution)

Hazard Identification and Classification
p-Anisic acid is classified as harmful if swallowed and as an irritant to the skin, eyes, and

respiratory tract. Dust generated from the powder may form explosive mixtures in the air.
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Hazard
Classification

Code Description Source(s)

GHS Pictogram
GHS07 (Exclamation

Mark)

Signal Word Warning

Acute Toxicity, Oral H302 (Category 4) Harmful if swallowed.

Skin Irritation H315 (Category 2) Causes skin irritation.

Eye Irritation H319 (Category 2)
Causes serious eye

irritation.

Specific Target Organ

Toxicity
H335 (Category 3)

May cause respiratory

irritation.

HMIS Rating

Health: 2,

Flammability: 1,

Physical: 0

NFPA Rating
Health: 2, Fire: 1,

Reactivity: 0

Toxicological Information
The toxicological properties of p-Anisic acid have not been fully investigated. The primary

health effects are related to its irritant properties and acute oral toxicity.
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Effect Description Source(s)

Inhalation

May be harmful if inhaled;

causes respiratory tract

irritation.

Skin Contact

May be harmful if absorbed

through the skin; causes skin

irritation.

Eye Contact Causes serious eye irritation.

Ingestion

Harmful if swallowed.

Swallowing a small quantity

can result in a serious health

hazard.

Carcinogenicity

No component of this product

is identified as a probable,

possible, or confirmed human

carcinogen by IARC.

Mutagenicity No information available.

Reproductive Toxicity
Not classified as a

reproductive toxicant.

Experimental Safety Protocols
Adherence to strict safety protocols is mandatory when handling p-Anisic acid-d4. The

following sections detail the standard operating procedures for various scenarios based on

established safety data.

Protocol for First Aid Response
Immediate and appropriate first aid is critical in the event of an exposure.

General Advice: In all cases of exposure, consult a physician and provide them with this

safety data sheet.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1381467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1381467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation Exposure:

Immediately move the affected person to fresh air.

If breathing is difficult, administer oxygen.

If symptoms such as respiratory irritation persist, seek medical attention.

Skin Contact:

Remove all contaminated clothing.

Wash the affected skin area thoroughly with soap and plenty of water.

If skin irritation occurs or persists, seek medical advice.

Eye Contact:

Immediately hold eyelids open and rinse cautiously and thoroughly with plenty of water for

at least 15 minutes.

Remove contact lenses if present and easy to do so, and continue rinsing.

Seek immediate medical attention.

Ingestion:

Rinse the mouth thoroughly with water.

Do NOT induce vomiting.

Call a poison center or doctor if you feel unwell and seek immediate medical attention.

Protocol for Accidental Release (Spill) Containment and
Cleanup
Proper containment and cleanup are essential to prevent environmental contamination and

personnel exposure.
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Personnel Precautions: Evacuate unnecessary personnel from the area. Ensure adequate

ventilation. Wear appropriate personal protective equipment (PPE) as described in Section

6.0, including respiratory protection, chemical-resistant gloves, and safety goggles. Avoid

breathing dust and prevent contact with skin and eyes.

Containment: Prevent the material from entering drains, sewers, or waterways.

Cleanup:

1. Carefully sweep or shovel the spilled material. Avoid actions that generate dust.

2. Place the collected material into a suitable, sealed, and labeled container for disposal.

3. Flush the spill area with water after material pickup is complete.

Handling, Storage, and Disposal
Safe Handling Workflow
The following diagram outlines the standard workflow for handling p-Anisic acid-d4 in a

laboratory setting.
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Preparation & Handling

Waste & Disposal

Receive & Inspect
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Review SDS & Plan Experiment
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(Gloves, Goggles, Lab Coat)

Work in Ventilated Area
(Fume Hood)

Weigh & Handle Solid
(Avoid Dust Generation)

Clean Work Area
& Equipment

Segregate Waste
(Solid Chemical Waste)

Label Waste Container
Clearly

Dispose via Licensed
Professional Service

Click to download full resolution via product page

Caption: Standard workflow for the safe handling and disposal of p-Anisic acid-d4.
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Storage and Disposal Recommendations
Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed to

prevent moisture contact. Store away from strong oxidizing agents and strong bases.

Disposal: Dispose of unused material and its container in accordance with all applicable

local, state, and federal regulations. It is recommended to contact a licensed professional

waste disposal service.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are crucial for minimizing

exposure risk.
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Control Measure Specification Source(s)

Engineering Controls

Ensure adequate ventilation.

Use local exhaust ventilation

where dust is generated.

Safety showers and eyewash

stations should be close to the

workstation.

Eye/Face Protection

Use chemical safety goggles

or safety glasses with side-

shields conforming to EN166

or NIOSH standards.

Hand Protection

Wear suitable chemical-

resistant gloves (e.g., Nitrile,

Neoprene, Butyl rubber).

Inspect gloves before use.

Skin/Body Protection

Wear protective work clothing

or a complete suit protecting

against chemicals.

Respiratory Protection

If ventilation is insufficient or

dust is generated, use a

NIOSH-approved dust

respirator.

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in work areas. Handle

in accordance with good

industrial hygiene and safety

practice.

First Aid Decision Pathway
The following diagram illustrates the logical decision-making process for administering first aid

upon exposure.
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Exposure Type & Immediate Action

Medical Follow-up

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Remove Contaminated Clothing

Wash with Soap & Water
Rinse with Water for 15 min

Remove Contact Lenses
Rinse Mouth

Do NOT Induce Vomiting

Symptoms Persist?

Seek Immediate
Medical Attention

Always Always

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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